Dimethyl (3R)-3-cyclopentyl-4-oxo-3-phenyldiazetidine-1,2-dicarboxylate
Dimethyl (3R)-3-cyclopentyl-4-oxo-3-phenyldiazetidine-1,2-dicarboxylate
ABL127 is a potent and selective inhibitor of Protein phosphatase methylesterase-1.
Brand Name:
Vulcanchem
CAS No.:
1073529-41-5
VCID:
VC0516763
InChI:
InChI=1S/C17H20N2O5/c1-23-15(21)18-14(20)17(13-10-6-7-11-13,19(18)16(22)24-2)12-8-4-3-5-9-12/h3-5,8-9,13H,6-7,10-11H2,1-2H3/t17-/m0/s1
SMILES:
COC(=O)N1C(=O)C(N1C(=O)OC)(C2CCCC2)C3=CC=CC=C3
Molecular Formula:
C17H20N2O5
Molecular Weight:
332.4 g/mol
Dimethyl (3R)-3-cyclopentyl-4-oxo-3-phenyldiazetidine-1,2-dicarboxylate
CAS No.: 1073529-41-5
Inhibitors
VCID: VC0516763
Molecular Formula: C17H20N2O5
Molecular Weight: 332.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1073529-41-5 |
---|---|
Product Name | Dimethyl (3R)-3-cyclopentyl-4-oxo-3-phenyldiazetidine-1,2-dicarboxylate |
Molecular Formula | C17H20N2O5 |
Molecular Weight | 332.4 g/mol |
IUPAC Name | dimethyl (3R)-3-cyclopentyl-4-oxo-3-phenyldiazetidine-1,2-dicarboxylate |
Standard InChI | InChI=1S/C17H20N2O5/c1-23-15(21)18-14(20)17(13-10-6-7-11-13,19(18)16(22)24-2)12-8-4-3-5-9-12/h3-5,8-9,13H,6-7,10-11H2,1-2H3/t17-/m0/s1 |
Standard InChIKey | ZRHWCAFAIHTQKD-KRWDZBQOSA-N |
Isomeric SMILES | COC(=O)N1C(=O)[C@@](N1C(=O)OC)(C2CCCC2)C3=CC=CC=C3 |
SMILES | COC(=O)N1C(=O)C(N1C(=O)OC)(C2CCCC2)C3=CC=CC=C3 |
Canonical SMILES | COC(=O)N1C(=O)C(N1C(=O)OC)(C2CCCC2)C3=CC=CC=C3 |
Appearance | Solid powder |
Description | ABL127 is a potent and selective inhibitor of Protein phosphatase methylesterase-1. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | ABL127 |
PubChem Compound | 24856225 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume